Cas no 66778-20-9 (Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-)

Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro- structure
66778-20-9 structure
Product Name:Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
CAS No:66778-20-9
MF:C10H10N2O4S2
MW:286.327399730682
CID:395811
PubChem ID:12630358
Update Time:2025-04-19

Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-[(1-methylethyl)sulfonyl]-6-nitro-
    • 6-nitro-2-propan-2-ylsulfonyl-1,3-benzothiazole
    • 66778-20-9
    • 6-Nitro-2-(propane-2-sulfonyl)-1,3-benzothiazole
    • DTXSID50504962
    • Inchi: 1S/C10H10N2O4S2/c1-6(2)18(15,16)10-11-8-4-3-7(12(13)14)5-9(8)17-10/h3-6H,1-2H3
    • InChI Key: GODIQEJZQYJWGT-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 286.0083
  • Monoisotopic Mass: 286.00819915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 90.17
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